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Compound of Interest |

Compound Name: 4-Dodecyl-2,6-dimethylmorpholine

CAS No.: 1704-28-5

Cat. No.: B154377
Introduction

4-Dodecyl-2,6-dimethylmorpholine, a substituted long-chain heterocyclic amine, is an
amphiphilic molecule traditionally recognized for its role as the active ingredient in fungicides
like Tridemorph.[1][2][3] However, its unique molecular architecture—comprising a polar
morpholine head group containing both nitrogen and oxygen heteroatoms and a long, nonpolar
12-carbon alkyl tail—makes it a molecule of significant interest for emerging applications in
material science.[4][5] This structure imparts surfactant-like qualities, enabling its use in diverse
fields such as corrosion inhibition, nanopatrticle synthesis, and the modification of polymer
surfaces.[4][6]

This guide provides an in-depth exploration of the physicochemical properties of 4-Dodecyl-
2,6-dimethylmorpholine and details its application as a high-performance corrosion inhibitor
and a stabilizing agent in the synthesis of metallic nanoparticles. The protocols herein are
designed to be self-validating, providing researchers with a robust framework for leveraging this
versatile molecule in their work.

Section 1: Physicochemical Properties & Rationale
for Use
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The efficacy of 4-Dodecyl-2,6-dimethylmorpholine in material science stems directly from its
amphiphilic nature. The hydrophilic morpholine ring, with its electron-rich nitrogen and oxygen
atoms, provides a reactive center for interacting with polar surfaces, such as metals or metallic
nanoparticles.[7][8] Conversely, the long hydrophobic dodecyl chain creates a nonpolar domain
that can form a protective barrier or provide steric stabilization.[9]

This dual character allows the molecule to self-assemble at interfaces, reducing interfacial
tension and enabling the modification of surface properties.[4][10] The key physicochemical
properties that underpin its functionality are summarized below.

Table 1: Physicochemical Properties of 4-Dodecyl-2,6-dimethylmorpholine

Property Value Source
Molecular Formula CisH37NO [5]
Molecular Weight 283.5 g/mol [5]

Polar morpholine head,
Structure ] [5]
nonpolar Ci2 alkyl tail

Key Functional Groups Tertiary Amine, Ether [5]

] o Corrosion Inhibition,
Primary Application Area ] [6]
Surfactant, Dispersant

Section 2: Application | - Corrosion Inhibition for
Metallic Substrates

The prevention of corrosion is a critical challenge in nearly every industrial sector. Organic
heterocyclic compounds, particularly those containing nitrogen and oxygen, are highly effective
corrosion inhibitors.[7] 4-Dodecyl-2,6-dimethylmorpholine excels in this role by adsorbing
onto the metal surface to form a protective molecular film.

Mechanism of Action: The corrosion inhibition mechanism is a two-fold process involving both
chemical and physical adsorption.[8]
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e Adsorption: The lone pair electrons on the nitrogen and oxygen atoms of the morpholine ring
act as active centers for adsorption, forming coordinate bonds with the vacant d-orbitals of
metal atoms (e.g., iron in steel).[8] This initial chemisorption creates a strongly anchored
primary layer.

» Protective Barrier Formation: Following adsorption, the long, hydrophobic dodecyl tails orient
themselves away from the metal surface, creating a dense, nonpolar barrier.[9] This barrier
physically blocks corrosive agents, such as water, oxygen, and chlorides, from reaching the
metal surface, thereby suppressing both anodic and cathodic corrosion reactions.[9]

This dual-action mechanism makes it a highly efficient mixed-type inhibitor.[11]

Start: Prepare Reagents

Nucleation & Steric Stabilization End: Stable Nanoparticle
Controlled Growth by Dodecyl Chains Colloid

Click to download full resolution via product page

Caption: Workflow for nanoparticle synthesis using a stabilizing agent.

Protocol 3.1: Synthesis of Gold Nanoparticles (AuNPSs)

This protocol describes a typical bottom-up synthesis of AUNPs using 4-Dodecyl-2,6-
dimethylmorpholine as a capping and stabilizing agent.

Materials:

Gold(lll) chloride trihydrate (HAuCla-3H20)

Sodium borohydride (NaBHa4)

4-Dodecyl-2,6-dimethylmorpholine

Toluene
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o Ethanol

e Deionized water

e Three-neck flask, condenser, magnetic stirrer/hotplate
Procedure:

e Precursor Solution: In a three-neck flask, dissolve 10 mg of HAUCla-3H20 in 20 mL of
deionized water to create the aqueous phase.

 Stabilizer Solution: In a separate beaker, dissolve 50 mg of 4-Dodecyl-2,6-
dimethylmorpholine in 20 mL of toluene to create the organic phase.

o Phase Transfer: Combine the aqueous and organic phases in the flask and stir vigorously for
30 minutes. The morpholine derivative will act as a phase transfer catalyst, transporting the
gold salt from the aqueous phase to the organic phase. The aqueous phase should become
colorless.

o Reduction: While stirring, rapidly inject a freshly prepared solution of NaBHa (15 mg in 5 mL
of cold deionized water) into the organic phase. Causality: The rapid injection promotes a
burst of nucleation, leading to the formation of small, uniform nanoparticle seeds. A slow
addition would result in a wider size distribution.

o Growth and Stabilization: A color change from clear to deep red indicates the formation of
AuNPs. Allow the solution to stir for at least 4 hours at room temperature to ensure the
reaction is complete and the nanoparticles are fully capped and stabilized by the morpholine
derivative.

 Purification (Validation Step): Transfer the organic phase to a separatory funnel and wash
several times with deionized water to remove excess reactants. Precipitate the AUNPs by
adding ethanol and centrifuging. The purified nanoparticles can be redispersed in a nonpolar
solvent like toluene.

e Characterization:
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o UV-Vis Spectroscopy: Confirm the formation of AuUNPs by observing the characteristic
Surface Plasmon Resonance (SPR) peak (approx. 520 nm for spherical AUNPS).

o Transmission Electron Microscopy (TEM): Directly visualize the nanoparticles to confirm
their size, shape, and monodispersity. Compare with a control synthesis performed without
the stabilizer to validate the role of 4-Dodecyl-2,6-dimethylmorpholine in preventing
agglomeration.

Section 4: Additional Applications & Future Outlook

Beyond corrosion inhibition and nanoparticle synthesis, the amphiphilic nature of 4-Dodecyl-
2,6-dimethylmorpholine suggests potential in other areas of material science:

o Polymer Surface Modification: It can be blended with polymers or used as a surface
treatment to alter properties like hydrophobicity, lubricity, and biocompatibility. [12][13][14]
[15]The dodecyl chains would preferentially migrate to the surface, creating a low-energy,
non-stick interface.

o Dispersants and Emulsifiers: Its surfactant properties make it a candidate for creating stable
emulsions or dispersing pigments and fillers in lubricant formulations and metalworking
fluids. [6] The exploration of 4-Dodecyl-2,6-dimethylmorpholine and its derivatives in
material science is an expanding field. Future research could focus on synthesizing novel
derivatives with varied alkyl chain lengths or functionalized morpholine rings to fine-tune their
properties for specific, high-value applications.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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